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Compound of Interest

Compound Name: Mirtazapine-d4

Cat. No.: B12419081 Get Quote

Mirtazapine-d4: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of Mirtazapine-d4, a deuterated analog of

the antidepressant drug Mirtazapine. This guide is intended for researchers, scientists, and

drug development professionals, offering comprehensive information on its commercial

availability, key analytical data, and detailed experimental protocols for its application,

particularly as an internal standard in bioanalytical methods.

Commercial Availability and Suppliers
Mirtazapine-d4 is available from several specialized chemical suppliers that provide reference

standards and isotopically labeled compounds for research purposes. The availability may vary,

with some suppliers offering it as an in-stock item while others provide it on a custom synthesis

basis. It is crucial to obtain a Certificate of Analysis (COA) from the supplier for lot-specific

quantitative data.

Below is a summary of prominent commercial suppliers for Mirtazapine-d4:
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Supplier Website
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Availabilit
y

Notes

Simson

Pharma

Limited

simsonpha

rma.com

1215898-

55-7

C₁₇H₁₅D₄N

₃
269.38

Custom

Synthesis

Provides a

Certificate

of Analysis.

[1]

Clearsynth
clearsynth.

com

1215898-

55-7

C₁₇H₁₅D₄N

₃
269.38 In Stock

Recommen

ded

storage at

2-8°C.[2]

GlpBio glpbio.com
1215898-

55-7

C₁₇H₁₅D₄N

₃
269.38 In Stock

Intended

for

research

use only.[3]

Veeprho
veeprho.co

m

1188266-

12-7 (HCl

Salt)

C₁₆H₁₃D₄N

₃·HCl

255.36 +

36.46
In Stock

Also

available

as the HCl

salt.[4][5]

CymitQuim

ica

cymitquimi

ca.com

1188266-

12-7 (HCl

Salt)

C₁₆H₁₃D₄N

₃·HCl

255.36 +

36.46
Inquire

Available in

various

quantities

(5mg to

100mg).[5]

Technical Data
The quality and characterization of Mirtazapine-d4 are critical for its use in quantitative

analytical methods. The following table summarizes the typical specifications provided in a

supplier's Certificate of Analysis. Researchers should always refer to the lot-specific COA for

precise data.
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Parameter Typical Specification Method

Appearance White to Off-White Solid Visual

Chemical Purity (HPLC) ≥98%
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment ≥99 atom % D Mass Spectrometry

Identity (¹H-NMR, MS) Conforms to structure
Nuclear Magnetic Resonance,

Mass Spectrometry

Solubility Soluble in Methanol, DMSO Visual

Storage Condition 2-8°C, protected from light -

Experimental Protocols: Bioanalytical Method for
Mirtazapine Quantification
Mirtazapine-d4 is primarily utilized as an internal standard (IS) in quantitative bioanalytical

methods, most commonly Liquid Chromatography with Tandem Mass Spectrometry (LC-

MS/MS), for the determination of Mirtazapine in biological matrices such as plasma or serum.

The stable isotope-labeled IS co-elutes with the analyte but is differentiated by its higher mass,

allowing for accurate quantification by correcting for matrix effects and variations in sample

processing and instrument response.

What follows is a representative, detailed experimental protocol for the quantification of

Mirtazapine in human plasma using Mirtazapine-d4 as an internal standard. This protocol is a

composite of methodologies described in the scientific literature.[1][6][7][8][9]

Materials and Reagents
Mirtazapine reference standard

Mirtazapine-d4 (Internal Standard)

Human plasma (with anticoagulant, e.g., K₂EDTA)

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ammonium acetate (LC-MS grade)

Water (deionized, 18 MΩ·cm)

Stock and Working Solutions Preparation
Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Mirtazapine and

Mirtazapine-d4 by dissolving the appropriate amount of each compound in methanol.

Working Standard Solutions: Prepare a series of Mirtazapine working solutions by serial

dilution of the primary stock solution with a 50:50 methanol:water mixture to create

calibration standards.

Internal Standard Working Solution (100 ng/mL): Dilute the Mirtazapine-d4 primary stock

solution with a 50:50 methanol:water mixture to achieve a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of human plasma samples (calibration standards, quality controls, and

unknown samples) into 1.5 mL microcentrifuge tubes.

Add 20 µL of the Mirtazapine-d4 internal standard working solution (100 ng/mL) to each

tube (except for blank samples, to which 20 µL of 50:50 methanol:water is added).

Vortex mix for 10 seconds.

Add 300 µL of acetonitrile to each tube to precipitate plasma proteins.

Vortex mix vigorously for 1 minute.

Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean 96-well plate or autosampler vials.

Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.
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LC-MS/MS Conditions
LC System: A high-performance or ultra-high-performance liquid chromatography system.

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

0-0.5 min: 20% B

0.5-2.5 min: 20% to 80% B

2.5-3.0 min: 80% B

3.0-3.1 min: 80% to 20% B

3.1-4.0 min: 20% B

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI)

source in positive ion mode.

Ionization Source Parameters:

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Desolvation Gas Flow: 800 L/hr
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Multiple Reaction Monitoring (MRM) Transitions:

Mirtazapine: Q1: 266.2 m/z → Q3: 201.1 m/z

Mirtazapine-d4: Q1: 270.2 m/z → Q3: 205.1 m/z

Data Analysis
The concentration of Mirtazapine in the samples is determined by calculating the peak area

ratio of the analyte to the internal standard (Mirtazapine-d4). A calibration curve is constructed

by plotting the peak area ratios of the calibration standards against their known concentrations.

The concentrations of the unknown samples are then interpolated from this calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for a bioanalytical experiment utilizing

Mirtazapine-d4 as an internal standard.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Mirtazapine-d4 (IS) Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant Inject into LC-MS/MS Chromatographic Separation Mass Spectrometric Detection

(MRM) Peak Integration Calculate Peak Area Ratio
(Analyte/IS) Generate Calibration Curve Quantify Unknown Samples

Click to download full resolution via product page

Caption: Bioanalytical workflow for Mirtazapine quantification.

Logical Relationship of Mirtazapine and its Deuterated
Analog
The following diagram illustrates the structural relationship and application logic between

Mirtazapine and Mirtazapine-d4 in a quantitative assay.
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Compounds

Key Properties for LC-MS/MS

Application

Mirtazapine
(Analyte)
C₁₇H₁₉N₃

Similar Physicochemical Properties Different Mass-to-Charge Ratio (m/z)

Mirtazapine-d4
(Internal Standard)

C₁₇H₁₅D₄N₃

Co-elution in Chromatography

Accurate Quantification

Click to download full resolution via product page

Caption: Relationship between Mirtazapine and Mirtazapine-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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